Cas no 852956-35-5 (3-(2,3,5-trimethylphenoxy)propan-1-amine)

• Product Name: 3-(2,3,5-trimethylphenoxy)propan-1-amine
• CAS No: 852956-35-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 3082329
• PubChem ID: 4962310
• Update Time: 2025-04-21

3-(2,3,5-trimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5-Trimethyl-phenoxy)-propylamine
• 3-(2,3,5-trimethylphenoxy)propan-1-amine
• 1-(3-aminopropoxy)-2,3,5-trimethylbenzene
• 852956-35-5
• CS-0280188
• AB01328535-02
• NCGC00333307-01
• AKOS000118328
• Z94597998
• EN300-13232

• MDL： MFCD06655734
• Inchi： 1S/C12H19NO/c1-9-7-10(2)11(3)12(8-9)14-6-4-5-13/h7-8H,4-6,13H2,1-3H3
• InChI Key： YLBULYDKNCXXNR-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 193.146664230Da
• Monoisotopic Mass: 193.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 317.2±30.0 °C at 760 mmHg
• Flash Point: 143.5±17.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2,3,5-trimethylphenoxy)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers